Aluminate(1-), tetrafluoro-, sodium, (T-4)-

• CAS RN: 13821-15-3
• Molecular Formula: Na3AlF6; AlF4Na
• Molecular Weight: 125.96492 g/mol
• IUPAC Name: sodium;tetrafluoroalumanuide
• InChI: InChI=1S/Al.4FH.Na/h;4*1H;/q+3;;;;;+1/p-4
• InChI Key: OFFWLHNWSNNPJW-UHFFFAOYSA-J
• SMILES: F[Al-](F)(F)F.[Na+]
• Canonical SMILES: [F-].[F-].[F-].[F-].[Na+].[Al+3]
• density: 2.95 g/cm³
• melting_point: 1009 °C
• Other CAS RN: 13821-15-3; 15096-52-3
• physical_description: CRYSTALS OR AMORPHOUS POWDER.
• solubility: Solubility in water, g/100ml at 25 °C: 0.042 (very poor)
• synonyms: NaAlF4; sodium aluminum tetrafluoride

Description

Aluminate(1-), tetrafluoro-, sodium, (T-4)-, also known as sodium tetrafluoroaluminate, is a chemical compound with the formula Na3AlF6. It is a white crystalline powder that is commonly used as a flux in the production of aluminum. Sodium tetrafluoroaluminate is also used in the manufacturing of ceramics, glass, and enamel.

Mechanism Of Action

Sodium tetrafluoroaluminate acts as a flux in the production of aluminum by lowering the melting point of the aluminum oxide. This allows the aluminum to be extracted from the ore at a lower temperature, reducing the energy required for the process. In the manufacturing of ceramics, glass, and enamel, Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate is used as a flux to lower the melting point of the materials and improve their properties.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate. However, it is known to be a toxic substance and can cause irritation to the skin, eyes, and respiratory system upon exposure.

Advantages And Limitations For Lab Experiments

Sodium tetrafluoroaluminate is a useful reagent in the synthesis of various organic compounds and in the production of aluminum and other metals. It is also a widely used flux in the manufacturing of ceramics, glass, and enamel. However, it is a toxic substance and requires careful handling and disposal.

Future Directions

There are several future directions for research on Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate. One area of research could be the development of more efficient and environmentally friendly methods for the production of aluminum and other metals using Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate as a flux. Another area of research could be the development of new applications for Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate in the field of materials science, such as in the synthesis of new types of zeolites or other catalysts. Additionally, research could be conducted on the toxicological effects of Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate and the development of safer handling and disposal methods.

Synthesis Methods

Sodium tetrafluoroaluminate is synthesized by reacting Aluminate(1-), tetrafluoro-, sodium, (T-4)- fluoride and aluminum fluoride in a specific ratio. The reaction takes place at a high temperature and produces a white crystalline powder. The chemical equation for the synthesis of Aluminate(1-), tetrafluoro-, sodium, (T-4)- tetrafluoroaluminate is:
3NaF + AlF3 → Na3AlF6

Scientific Research Applications

Sodium tetrafluoroaluminate is widely used in scientific research, particularly in the field of materials science. It is used as a flux in the production of aluminum and other metals, as well as in the manufacturing of ceramics, glass, and enamel. Sodium tetrafluoroaluminate is also used in the synthesis of zeolites, which are widely used as catalysts in the chemical industry. Additionally, it is used as a reagent in the synthesis of various organic compounds.